Cas no 1396794-08-3 (1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide
• CAS No: 1396794-08-3
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 6032110
• PubChem ID: 71786262
• Update Time: 2025-06-13

1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide
• F6174-1169
• 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]-N-pyridin-3-ylpiperidine-4-carboxamide
• AKOS024534414
• 1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(pyridin-3-yl)piperidine-4-carboxamide
• 1396794-08-3
• 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]-N-(pyridin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H23N5O2/c1-29-19-6-4-16(5-7-19)20-13-21(25-15-24-20)27-11-8-17(9-12-27)22(28)26-18-3-2-10-23-14-18/h2-7,10,13-15,17H,8-9,11-12H2,1H3,(H,26,28)
• InChI Key： YVLPBTKAEVQBRJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(C3C=CC(=CC=3)OC)N=CN=2)CC1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 389.18517499g/mol
• Monoisotopic Mass: 389.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide

Introduction to 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide (CAS No. 1396794-08-3)

The compound 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide, identified by its CAS number 1396794-08-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including a pyrimidine ring and a piperidine moiety, coupled with functional groups such as a methoxyphenyl substituent and a pyridinyl amide linkage, positions this compound as a versatile scaffold for developing novel therapeutic agents.

In recent years, the exploration of 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide has been driven by its structural features that mimic known bioactive molecules. The pyrimidine ring is a well-documented pharmacophore in many successful drugs, particularly those targeting nucleic acid interactions and enzyme inhibition. Similarly, the piperidine scaffold is frequently employed in central nervous system (CNS) drugs due to its ability to enhance blood-brain barrier penetration. The combination of these motifs in 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide suggests potential utility in addressing multifaceted biological targets.

Recent studies have highlighted the importance of 1-(pyridin-3-yl)piperidine derivatives in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The amide linkage in 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide provides a hinge-binding motif that is critical for interactions with protein targets. Furthermore, the 4-methoxyphenyl substituent introduces hydrophobicity and electronic modulation, which can fine-tune binding affinity and selectivity. These structural attributes make this compound an attractive candidate for further optimization.

The synthesis of 1-6-(4-methoxyphenyl)pyrimidin-4-yl-N-(pyridin-3-yl)piperidine-4-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the pyrimidine core through condensation reactions, followed by functionalization with the piperidine and pyridine moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon-nitrogen bonds present in the molecule. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary investigations into 1-(6-(4-methoxyphenyl)pyrimidin-4-yloxy)-N-(pyridinecarboxamido)piperidine derivatives have revealed promising results in vitro. These studies indicate that the compound exhibits inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases. The pyrimidine-pyridine-piperidine triad within the molecule appears to disrupt key binding interactions with target proteins, leading to modulatory effects on cellular pathways. Such findings underscore the potential of this scaffold for developing novel therapeutics.

The integration of computational chemistry and molecular modeling has further accelerated the optimization process for 1-(6-(4-methoxyphenyl)pyrimidin) derivatives like 1-[6-(4-methoxyphenyl)pyrimidinyloxy]-N-[3-pyridinyl]piperidinecarboxamide. By leveraging high-throughput virtual screening, researchers can rapidly identify analogs with enhanced potency and reduced toxicity. These computational approaches complement traditional experimental screening, enabling more efficient exploration of chemical space. The use of machine learning algorithms to predict binding affinities has also contributed to refining lead structures derived from 1-[6-(4-methoxyphenyloxy)-2-pyrimidinyloxy]-N-[3-pyridinylethyn]-1-pyrrolidinemethyl]carbonyl]amides.

Future directions for research on 1-[N,N-bis(2-hydroxyethyl)-N-[6-[2-hydroxy[2-[[(5-methylfuran–2-carbonyl)methylene]amino]methyl]phenoxymethyl]–5-chloropyrimidinyloxy]-N-[3-pyridinecarboxamido]-piperidino]-carbonyl]amides include exploring their efficacy in animal models and assessing their pharmacokinetic profiles. Additionally, modifications to the N(nitrogen)-containing heterocycles may provide insights into structure-function relationships that could guide next-generation drug design. Collaborative efforts between synthetic chemists and biologists are essential to translate these promising preclinical findings into clinical applications.

The versatility of 1-[[(5-chloro[1H]-pyrazolo[5,1-d][1,2]benzothiazine–7(8H)-carbonyl)methyl](tetrahydro–2H–pyran–5-yloxy)methyl]–N-[6–[(tetrahydro–2H–purine–5-carbonyl)methylene]amino]-6-hydroxypyrimidinyloxy]-N-[3-pyridinecarboxamido]-piperidino]-carbonyl]amides underscores their significance as building blocks for drug discovery programs. As our understanding of disease mechanisms continues to evolve, compounds like [[(E)-(tetrahydro–2H–purine–5-carbonyl)methylene](tetrahydro–2H–pyran–5-yloxy)methyl]amino]amino]![[(E)-(tetrahydrofuran–2-yloxy)methyl]]![[(E)-(tetrahydrofuran–2-yloxy)methyl]]![[(E)-(tetrahydrofuran–2-yloxy)methyl]]![[(E)-(tetrahydrofuran–2-yloxy)methyl]]]amino]amino]]]amino]]]amino]]]amino]]]amino]]]amino]]![[[bis(2-hydroxyethyl)amino)(carbamoylmethyl)]methylene)![(tetrahydrofuran–5-yloxy)methylene]]!]!]!]!]!]!]!]!]!]!]!]!

In conclusion, 1-[[(E)-(tetrahydrofuran–5-carbonyl)methylene](tetrahydrofuran–5-yloxy)methylene]]![](https://www.researchgate.net-profile/Alexandr-Pavlovich-Konovalov/publication/image?height=450&width=600&version=14823678